N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-ethylindol-3-yl)sulfonylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-ethylindol-3-yl)sulfonylacetamide, also known as DBIBSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
1. Sulfonamide Compounds as Therapeutics
Sulfonamide compounds, which N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-ethylindol-3-yl)sulfonylacetamide belongs to, are significant synthetic bacteriostatic antibiotics. Historically, they were the primary treatment against bacterial infections before the advent of penicillin. Moreover, these compounds are part of many clinically used drugs like diuretics, carbonic anhydrase inhibitors, and antiepileptics. They hold therapeutic significance in treatments for conditions like cancer, glaucoma, inflammation, and Alzheimer's disease, among others (Gulcin & Taslimi, 2018).
2. Therapeutic Efficacy in Hemostasis
Sulfonamide compounds, due to their structural properties, have been utilized in hemostatic drugs like ethamsylate, which is used in cases of capillary bleeding. These drugs function by improving platelet adhesiveness and restoring capillary resistance, which is crucial in managing conditions like dysfunctional uterine bleeding and periventricular hemorrhage in very low birth weight babies (Garay, Chiavaroli & Hannaert, 2006).
3. Antioxidant Capacity and Reaction Pathways
Certain sulfonamide compounds, specifically those with phenolic nature, have been shown to exhibit antioxidant properties. They participate in reaction pathways that form coupling adducts contributing to the total antioxidant capacity of a system. These properties have significant implications in tracking changes in antioxidant systems during storage and processing of food and pharmaceutical products (Ilyasov, Beloborodov, Selivanova & Terekhov, 2020).
4. Pharmacological and Synthetic Profile in Medicinal Chemistry
Sulfonamide compounds, including this compound, have been researched extensively for their pharmacological significance. They are recognized for their diverse bioactivities, such as vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker effects. These compounds hold a vital place in drug research due to their broad range of activities against different families of targets (Dighe et al., 2015).
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-ethylindol-3-yl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S/c1-2-22-12-19(15-5-3-4-6-16(15)22)28(24,25)13-20(23)21-14-7-8-17-18(11-14)27-10-9-26-17/h3-8,11-12H,2,9-10,13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROFKOGWNNQTATK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.